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Introduction
3-Bromo-2-hydroxy-4-methoxybenzaldehyde, also known by its common synonym 2-bromo-

isovanillin, is a substituted aromatic aldehyde that serves as a versatile intermediate in organic

synthesis. Its unique substitution pattern, featuring a reactive aldehyde group along with

hydroxyl, methoxy, and bromo substituents, makes it a valuable building block for the synthesis

of more complex molecules. This is particularly true in the field of medicinal chemistry, where it

is utilized in the creation of novel compounds with potential therapeutic applications. This guide

provides a comprehensive overview of its molecular structure, physicochemical properties,

synthesis, and its emerging role in drug discovery and development.

Molecular Structure and Properties
The molecular structure of 3-Bromo-2-hydroxy-4-methoxybenzaldehyde consists of a

benzene ring substituted with a bromine atom at position 3, a hydroxyl group at position 2, a

methoxy group at position 4, and a formyl (aldehyde) group at position 1.

Physicochemical Properties
A summary of the key physicochemical properties of 3-Bromo-2-hydroxy-4-
methoxybenzaldehyde is presented in the table below.
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Property Value Reference

IUPAC Name
3-Bromo-2-hydroxy-4-

methoxybenzaldehyde

Synonyms

2-bromo-isovanillin, 2-Bromo-

3-hydroxy-4-

methoxybenzaldehyde

CAS Number 2973-58-2

Molecular Formula C₈H₇BrO₃

Molecular Weight 231.04 g/mol

Appearance
Off-white to pale cream

powder/solid

Melting Point 202-207 °C

SMILES COc1ccc(C=O)c(Br)c1O

InChI

1S/C8H7BrO3/c1-12-6-3-2-

5(4-10)7(9)8(6)11/h2-

4,11H,1H3

Spectroscopic Data
Detailed experimental spectroscopic data for 3-Bromo-2-hydroxy-4-methoxybenzaldehyde is

not readily available in publicly accessible databases. However, based on its structure, the

following characteristic peaks can be predicted.

1H NMR:

A singlet for the aldehydic proton (CHO) typically in the range of 9.5-10.5 ppm.

A singlet for the hydroxyl proton (OH), which can be broad and its chemical shift is

dependent on concentration and solvent.

A singlet for the methoxy protons (OCH₃) around 3.8-4.0 ppm.
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Two doublets for the aromatic protons on the benzene ring, with coupling constants

characteristic of ortho-coupling.

13C NMR:

A peak for the aldehydic carbon (CHO) in the range of 190-200 ppm.

Aromatic carbons would appear in the range of 110-160 ppm.

A peak for the methoxy carbon (OCH₃) around 55-60 ppm.

IR Spectroscopy:

A strong C=O stretching vibration for the aldehyde group around 1670-1700 cm⁻¹.

A broad O-H stretching band for the hydroxyl group in the region of 3200-3600 cm⁻¹.

C-O stretching vibrations for the ether and phenol groups.

C-H stretching vibrations for the aromatic ring and aldehyde.

C-Br stretching vibration at lower wavenumbers.

Mass Spectrometry:

The molecular ion peak (M+) would be expected at m/z 230 and 232 with approximately

equal intensity, which is characteristic of a compound containing one bromine atom.

Fragmentation would likely involve the loss of the formyl group (CHO), a methyl group (CH₃),

and bromine.

Synthesis of 3-Bromo-2-hydroxy-4-
methoxybenzaldehyde
3-Bromo-2-hydroxy-4-methoxybenzaldehyde is typically synthesized from its precursor,

isovanillin (3-hydroxy-4-methoxybenzaldehyde), via electrophilic aromatic substitution. Two

common methods are detailed below.
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Experimental Protocols
Method 1: Bromination using Bromine in Chloroform

Materials: Isovanillin, Chloroform, Bromine, Water.

Procedure:

Suspend isovanillin (0.5 mol) in chloroform (750 ml).

Cool the suspension to 0 °C in an ice bath.

Slowly add a solution of bromine (0.5 mol) in chloroform (200 ml) to the cooled suspension

with stirring.

After the addition is complete, continue stirring for a specified period to ensure the reaction

goes to completion.

Quench the reaction by adding water.

The product, 3-Bromo-2-hydroxy-4-methoxybenzaldehyde, will precipitate and can be

collected by filtration.

The crude product can be further purified by recrystallization.

Method 2: Bromination using N-Bromosuccinimide (NBS)

Materials: Isovanillin, Dichloromethane (DCM), N-Bromosuccinimide (NBS).

Procedure:

Dissolve isovanillin (e.g., 65.7 mmol) in dichloromethane (150 mL).

Add N-bromosuccinimide (65.7 mmol) to the solution at room temperature.

Stir the reaction mixture at room temperature for approximately 30 minutes.

Monitor the reaction progress using a suitable technique (e.g., Thin Layer

Chromatography).
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Upon completion, the reaction mixture is worked up using conventional post-treatment

methods, which may include washing with water and an aqueous solution of sodium

thiosulfate to remove any unreacted bromine, followed by drying of the organic layer and

removal of the solvent under reduced pressure.

The resulting solid is the desired product, 3-Bromo-2-hydroxy-4-methoxybenzaldehyde.

Isovanillin
(3-Hydroxy-4-methoxybenzaldehyde)

3-Bromo-2-hydroxy-4-
methoxybenzaldehyde

Electrophilic Aromatic
Substitution (Bromination)Br₂ / Chloroform

or
NBS / Dichloromethane

Click to download full resolution via product page

Synthesis of 3-Bromo-2-hydroxy-4-methoxybenzaldehyde.

Applications in Drug Discovery and Development
3-Bromo-2-hydroxy-4-methoxybenzaldehyde is a key starting material for the synthesis of a

variety of biologically active molecules. Its derivatives have shown promise in several

therapeutic areas, including oncology and as antioxidant agents.

Role as a Synthetic Intermediate
This compound serves as a precursor for the synthesis of:

Curcumin Derivatives: It has been used in the synthesis of novel curcuminoids which have

demonstrated anticancer activity.

Taspine Intermediate: It is an intermediate in the synthesis of taspine, an alkaloid with

wound-healing and anti-inflammatory properties.

Other Bioactive Molecules: Its functional groups allow for a wide range of chemical

modifications to generate libraries of compounds for high-throughput screening in drug

discovery programs.

Biological Activities of Derivatives
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Anticancer Activity: Derivatives of 3-Bromo-2-hydroxy-4-methoxybenzaldehyde have been

investigated for their cytotoxic effects against various cancer cell lines. The presence of the

bromine atom can enhance the lipophilicity and metabolic stability of the final compounds.

Antioxidant Activity: Phenolic compounds are known for their antioxidant properties. The

hydroxyl group on the aromatic ring of this molecule and its derivatives can act as a radical

scavenger.
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Drug Discovery Workflow using the core molecule.
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Conclusion
3-Bromo-2-hydroxy-4-methoxybenzaldehyde is a valuable and versatile chemical

intermediate with significant potential in the field of drug discovery and development. Its

straightforward synthesis and the reactivity of its functional groups make it an attractive starting

point for the creation of diverse molecular libraries. Further research into the biological activities

of its derivatives is warranted and may lead to the discovery of novel therapeutic agents. The

availability of detailed spectroscopic and biological data will be crucial for accelerating these

research efforts.

To cite this document: BenchChem. [An In-depth Technical Guide to 3-Bromo-2-hydroxy-4-
methoxybenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8781944#molecular-structure-of-3-bromo-2-hydroxy-
4-methoxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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